1-(2-n,n-Dimethylaminoethyl)-5-methyl-pyrrolidine-2-one

• Molecular Formula: C9H18N2O
• Molecular Weight: 170.25 g/mol
• IUPAC Name: 1-[2-(dimethylamino)ethyl]-5-methylpyrrolidin-2-one
• InChI: InChI=1S/C9H18N2O/c1-8-4-5-9(12)11(8)7-6-10(2)3/h8H,4-7H2,1-3H3
• InChI Key: BJUBYKLYETWVTN-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(=O)N1CCN(C)C

Description

1-(2-n,n-Dimethylaminoethyl)-5-methyl-pyrrolidine-2-one is a useful research compound. Its molecular formula is C9H18N2O and its molecular weight is 170.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 600-mL Hastelloy® C-276 autoclave reactor (Parr Model 2302 HC) equipped with a gas entrainment turbine impellor and electrical heating mantle was added 150.0 g (1.04 mol) ethyl levulinate, 192.6 g (2.18 mol) N,N-dimethylethylenediamine, and 7.5 g ESCAT® 142 5% Pd/C catalyst. The reactor was purged first with nitrogen and then hydrogen, and then pressurized with 50 psig (0.4 MPa) hydrogen and stirred at 600 rpm while heating the reaction mixture to 150° C. On reaching this reaction temperature, the reactor was further pressurized to 1000 psig (7.0 MPa) with hydrogen and maintained at this pressure by adding additional hydrogen as required for the duration of the reaction. After 6 hours at these conditions, the reactor was cooled and vented, and the liquid reaction mixture was recovered for product isolation. The crude mixture was filtered through a glass frit via aspirator vacuum to remove the catalyst followed by removal of byproduct ethanol and unreacted N,N-dimethylethylenediamine in vacuo. The remaining contents were fractionally distilled with a 20-cm Vigreaux column under high vacuum (˜0.05 mmHg) to give 136.5 g water-white product at 85° C. in 77% isolated yield. Product purity was >99% as determined by GC/MS (HP-6890 equipped with MSD).